Cas no 1158236-73-7 (3-Hydroxy-5-nitrophenylboronic Acid Pinacol Ester)

• Product Name: 3-Hydroxy-5-nitrophenylboronic Acid Pinacol Ester
• CAS No: 1158236-73-7
• MF: C₁₂H₁₆BNO₅
• MW: 265.070143699646
• CID: 1059955
• Update Time: 2025-10-21

3-Hydroxy-5-nitrophenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-nitrophenylboronic Acid Pinacol Ester
• 3-Nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

• Inchi： 1S/C12H16BNO5/c1-11(2)12(3,4)19-13(18-11)8-5-9(14(16)17)7-10(15)6-8/h5-7,15H,1-4H3
• InChI Key： GPJJLGWCLPZLJE-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=C(C=2)[N+](=O)[O-])O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 265.11200

Experimental Properties

• PSA: 84.51000
• LogP: 2.12280

Additional information on 3-Hydroxy-5-nitrophenylboronic Acid Pinacol Ester

3-Hydroxy-5-Nitrophenylboronic Acid Pinacol Ester: A Comprehensive Overview

3-Hydroxy-5-nitrophenylboronic acid pinacol ester, identified by the CAS number 1158236-73-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of phenylboronic acid, modified with hydroxyl and nitro groups, which confer unique chemical properties. The pinacol ester functional group further enhances its reactivity and stability, making it a valuable intermediate in various chemical reactions.

The structure of 3-hydroxy-5-nitrophenylboronic acid pinacol ester is characterized by a phenyl ring with hydroxyl (-OH) and nitro (-NO₂) substituents at the 3rd and 5th positions, respectively. The boronic acid group (-B(OH)₂) is attached to the phenyl ring, while the pinacol ester group (C(C(CH₃)₂O)₂) serves as a protecting group for the boronic acid. This configuration not only stabilizes the boronic acid moiety but also facilitates its participation in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are pivotal in modern organic synthesis.

Recent studies have highlighted the potential of 3-hydroxy-5-nitrophenylboronic acid pinacol ester in drug discovery and development. The hydroxyl and nitro groups provide opportunities for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. For instance, researchers have explored its use in synthesizing compounds with anti-inflammatory and antioxidant activities, leveraging the nitro group's ability to modulate redox reactions.

In addition to its role in medicinal chemistry, 3-hydroxy-5-nitrophenylboronic acid pinacol ester has found applications in materials science. Its ability to undergo controlled polymerization reactions makes it a promising candidate for the development of novel polymeric materials with enhanced mechanical and thermal properties. Recent advancements in click chemistry have further expanded its utility, enabling the construction of complex architectures with precision and efficiency.

The synthesis of 3-hydroxy-5-nitrophenylboronic acid pinacol ester typically involves multi-step processes that require meticulous control over reaction conditions. Key steps include the introduction of hydroxyl and nitro groups onto the phenyl ring, followed by boronate esterification using pinacol as a protecting agent. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards for both academic and industrial applications.

The latest research on CAS No. 1158236-73-7 has focused on its application in bioconjugation chemistry. By exploiting its reactivity under mild conditions, scientists have successfully incorporated this compound into bioconjugates that exhibit improved stability and targeting capabilities. These advancements hold promise for the development of next-generation therapeutics and diagnostics.

In conclusion, 3-hydroxy-5-nitrophenylboronic acid pinacol ester, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span across drug discovery, materials science, and advanced chemical synthesis, underscoring its importance as a valuable tool in modern chemistry.